9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione

• Molecular Formula: C28H27FINO4
• Molecular Weight: 587.4 g/mol
• IUPAC Name: 9-[3-ethoxy-4-[(3-fluorophenyl)methoxy]-5-iodophenyl]-2,3,4,5,6,7,9,10-octahydroacridine-1,8-dione
• InChI: InChI=1S/C28H27FINO4/c1-2-34-24-14-17(13-19(30)28(24)35-15-16-6-3-7-18(29)12-16)25-26-20(8-4-10-22(26)32)31-21-9-5-11-23(33)27(21)25/h3,6-7,12-14,25,31H,2,4-5,8-11,15H2,1H3
• InChI Key: YFPQLRPMNWDGIV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)CCC4)I)OCC5=CC(=CC=C5)F

Description

9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is a chemical compound used in scientific research for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione is not fully understood. However, it is thought to work by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. By inhibiting this enzyme, the compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has been shown to have several biochemical and physiological effects. It can induce apoptosis in cancer cells, as mentioned earlier. It can also cause cell cycle arrest, which prevents cancer cells from dividing and growing. In addition, it has been shown to inhibit the formation of new blood vessels, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione in lab experiments is its potential as an anticancer agent. It has been shown to be effective against several types of cancer cells, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for research involving 9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione. One direction is to further investigate its mechanism of action, which could lead to the development of more effective anticancer therapies. Another direction is to study its potential in combination with other anticancer agents, which could enhance its effectiveness. Additionally, research could focus on developing derivatives of this compound with improved properties, such as increased potency or better solubility.

Synthesis Methods

The synthesis of 9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione involves several steps. The starting material is 5-iodo-2-nitrobenzoic acid, which is reacted with ethyl 3-amino-4-ethoxybenzoate to form an intermediate. This intermediate is then reacted with 3-fluorobenzyl bromide to form the final product.

Scientific Research Applications

9-{3-ethoxy-4-[(3-fluorobenzyl)oxy]-5-iodophenyl}-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.